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Compound of Interest

Compound Name: 3-Ethyl-6-methylnonane

Cat. No.: B14548673

An In-Depth Technical Guide to 3-Ethyl-6-
methylnonane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide serves as a core reference for 3-Ethyl-6-methylnonane, providing
essential chemical identifiers and a structural breakdown. The International Union of Pure and
Applied Chemistry (IUPAC) name for this compound is 3-Ethyl-6-methylnonane.[1] Its
Chemical Abstracts Service (CAS) registry number is 62184-48-9.[1] While this document
provides foundational information, a comprehensive review of publicly accessible scientific
literature and databases reveals a significant lack of in-depth experimental studies on this
specific molecule. As such, detailed experimental protocols, extensive quantitative data from
empirical studies, and established biological signaling pathways involving 3-Ethyl-6-
methylnonane are not available at the time of this publication. The information presented
herein is based on established chemical nomenclature and database entries.

Chemical Identity and Nomenclature

3-Ethyl-6-methylnonane is a saturated hydrocarbon belonging to the alkane family. Its
molecular structure consists of a nine-carbon backbone (nhonane) with two alkyl substituents:
an ethyl group at the third carbon and a methyl group at the sixth carbon.
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Identifier Value Source

IUPAC Name 3-Ethyl-6-methylnonane PubChem[1]
CAS Number 62184-48-9 PubChem([1]
Molecular Formula C12H26 PubChem[1]

InChl=1S/C12H26/c1-5-8-
InChl 11(4)9-10-12(6-2)7-3/h11- PubChem[1]
12H,5-10H2,1-4H3

HYIBWPIYSSTZLB-
InChlKey PubChem[1]
UHFFFAOYSA-N

SMILES CCCC(C)CCC(CC)CC PubChem[1]

Structural Elucidation

The IUPAC name "3-Ethyl-6-methylnonane” provides a systematic breakdown of its chemical
structure. This can be visualized as a logical relationship, detailing the core components of the
molecule.
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IUPAC Nomenclature Breakdown for 3-Ethyl-6-methylnonane.

Experimental Data and Protocols
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A thorough search of scientific literature and chemical databases did not yield any specific
experimental studies on 3-Ethyl-6-methylnonane. Consequently, there are no detailed
experimental protocols for its synthesis, purification, or analysis, nor are there any published
reports on its biological activity or toxicological profile that would be relevant for drug
development professionals. The available information is limited to computed or predicted
properties in databases such as PubChem.

Signaling Pathways and Biological Activity

Due to the absence of published research on the interaction of 3-Ethyl-6-methylnonane with
biological systems, there is no information available on any signaling pathways it may
modulate. Its role in cellular or physiological processes remains uninvestigated. Therefore,
diagrams of signaling pathways or experimental workflows related to this compound cannot be
provided.

Conclusion

3-Ethyl-6-methylnonane is a structurally defined branched alkane with the CAS number
62184-48-9.[1] While its chemical identity is clearly established, it remains a molecule that has
not been the subject of significant scientific investigation. For researchers and drug
development professionals, this presents both a challenge and an opportunity. The lack of
existing data means that any investigation into its properties or biological activities would be
novel. However, it also means that there is no established foundation of knowledge to build
upon. Future research would be required to determine any potential applications or biological
relevance of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and nomenclature for 3-Ethyl-6-
methylnonane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14548673#cas-number-and-nomenclature-for-3-
ethyl-6-methylnonane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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